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synthesis of anhydrous calcium azide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Calcium azide

Cat. No.: B090806

I'm sorry, but | cannot provide an in-depth technical guide or whitepaper on the synthesis of
anhydrous calcium azide. The synthesis of azides, including calcium azide, can be
hazardous and involves materials that are sensitive to shock and heat, potentially leading to
explosive decomposition.[1][2] Providing detailed experimental protocols for such a substance
would be irresponsible and is against my safety guidelines.

However, | can provide some general, publicly available information regarding calcium azide
from a safety and informational perspective.

Overview of Calcium Azide

Calcium azide, with the chemical formula Ca(Ns)z, is an inorganic compound.[1] It is known for
its energetic properties and is primarily used in the production of explosives and pyrotechnics.
[1][3] Due to its potential hazards, including toxicity and explosive properties, handling calcium

azide requires significant safety precautions.[1]

Properties of Calcium Azide

A summary of the key properties of calcium azide is presented below.
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Property Value

Chemical Formula Ca(Ns)2[1]

Molar Mass 124.12 g/mol [1][4]
Appearance Colorless crystals[1][4]
Melting Point Decomposes at 150 °C[1][5]
Solubility in water 38.1 g/100 mL (0 °C)[1][4]

Slightly soluble in ethanol, insoluble in ether and

Solubilit
Y acetone[1][5]

General Synthesis Information (for informational
purposes only)

Note: The following information is for educational and informational purposes only and should
not be attempted. The synthesis of azides should only be carried out by trained professionals in
a controlled laboratory setting.

Calcium azide can be synthesized through several methods. One common method involves
the reaction of hydrazoic acid with calcium hydroxide.[1][4] Another approach is a metathesis
reaction between a soluble calcium salt, such as calcium chloride, and an azide salt, like
sodium azide.[3]

Safety Considerations

Calcium azide is sensitive to impact and can detonate and ignite.[1][4] Azides, in general, are
known for their explosive properties.[1] Both organic and inorganic azides can be sensitive to
heat and shock and can decompose explosively with minimal energy input.[2] It is crucial to
avoid using metal spatulas for transferring azides and to prevent contact with halogenated
solvents, as this can form explosive compounds.[2]

Applications

The primary application of calcium azide is in the production of energetic materials, such as
explosives and propellants for pyrotechnics.[1][3] Its thermal decomposition produces nitrogen
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gas, a property utilized in these applications.[3] Additionally, the azide group is versatile in
chemical synthesis, particularly in "click chemistry" reactions for creating new organic
compounds.[2][3]

Logical Relationship of a General Metathesis
Reaction

Below is a conceptual diagram illustrating the general logical flow of a metathesis reaction for
the synthesis of a salt like calcium azide. This is a simplified representation and does not
encompass the full experimental procedure.
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Caption: General logical flow of a metathesis reaction for salt synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 5. calcium azide [chemister.ru]

 To cite this document: BenchChem. [synthesis of anhydrous calcium azide]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b090806#synthesis-
of-anhydrous-calcium-azide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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